Cas no 93776-91-1 (1,3-Dioxane,5-butyl-5-ethyl-2-(phenylmethyl)-)

93776-91-1 structure
Product name:1,3-Dioxane,5-butyl-5-ethyl-2-(phenylmethyl)-
1,3-Dioxane,5-butyl-5-ethyl-2-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxane,5-butyl-5-ethyl-2-(phenylmethyl)-
- 2-benzyl-5-butyl-5-ethyl-1,3-dioxane
- NSC 26393
- NSC26393
- DTXSID30239604
- NSC-26393
- NS00062900
- 93776-91-1
- EINECS 298-018-9
-
- Inchi: InChI=1S/C17H26O2/c1-3-5-11-17(4-2)13-18-16(19-14-17)12-15-9-7-6-8-10-15/h6-10,16H,3-5,11-14H2,1-2H3
- InChI Key: ZRICRSADBZTBIN-UHFFFAOYSA-N
- SMILES: CCCCC1(COC(OC1)CC2=CC=CC=C2)CC
Computed Properties
- Exact Mass: 262.19328
- Monoisotopic Mass: 262.19328
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.5
- XLogP3: 4.8
Experimental Properties
- Density: 0.959
- Boiling Point: 347.9°Cat760mmHg
- Flash Point: 179°C
- Refractive Index: 1.487
1,3-Dioxane,5-butyl-5-ethyl-2-(phenylmethyl)- Related Literature
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Masaki Okamoto,Haruka Satake,Hiroyuki Seki J. Mater. Chem. A, 2017,5, 24425-24432
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Régis Boehringer,Philippe Geoffroy,Michel Miesch Org. Biomol. Chem., 2015,13, 6940-6943
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Feng He,Xiangjiang Wu,Jiangfeng Qian,Yuliang Cao,Hanxi Yang,Xinping Ai,Dingguo Xia J. Mater. Chem. A, 2018,6, 23396-23407
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Elzbieta Frackowiak Phys. Chem. Chem. Phys., 2007,9, 1774-1785
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